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Compound of Interest

Compound Name: 4-Azidobenzoic acid

Cat. No.: B116714 Get Quote

An In-depth Technical Guide to 4-Azidobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Azidobenzoic acid, a versatile

chemical compound with significant applications in research and drug development. This

document details its chemical properties, synthesis, and key applications, including

experimental protocols and safety information.

Chemical and Physical Properties
4-Azidobenzoic acid, also known as p-Azidobenzoic acid, is an aromatic compound

containing both a carboxylic acid and an azide functional group.[1][2] This unique structure

makes it a valuable reagent in various chemical reactions, particularly in bioconjugation and

click chemistry.[1] The compound typically appears as a white to light yellow crystalline solid

and is soluble in polar organic solvents like methanol.[3]

Table 1: Physicochemical Properties of 4-Azidobenzoic Acid
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Property Value References

CAS Number 6427-66-3 [4][5][6][7]

Molecular Formula C₇H₅N₃O₂ [5][6][8]

Molecular Weight 163.13 g/mol [4][7][8]

Appearance
White to light yellow

powder/crystal
[3][5][9]

Melting Point 175 °C (decomposes) [7]

Solubility Soluble in methanol [9][10]

Storage Temperature 2-8°C [7]

Synthesis of 4-Azidobenzoic Acid
4-Azidobenzoic acid can be synthesized from 4-aminobenzoic acid through a diazotization

reaction followed by treatment with sodium azide.

Experimental Protocol: Synthesis of 4-Azidobenzoic
Acid
This protocol is adapted from established literature procedures.[4][9]

Materials:

4-aminobenzoic acid

Concentrated Hydrochloric Acid (HCl) or Trifluoroacetic acid

Sodium nitrite (NaNO₂)

Sodium azide (NaN₃)

Water

Ethyl acetate
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1N Sodium hydroxide (NaOH)

1N Hydrochloric Acid (HCl)

Sodium sulfate (Na₂SO₄)

Ice-salt bath

Procedure:

Suspend 4-aminobenzoic acid (33 mmol) in water (25 mL) in a round-bottom flask.

While stirring vigorously, add concentrated HCl (5.6 mL) dropwise.

Cool the mixture to 0°C using an ice-salt bath.

Slowly add a solution of NaNO₂ (33 mmol) in water (10 mL) over approximately 30 minutes.

The mixture will turn a yellow-orange color.

Slowly add a solution of NaN₃ (33 mmol) in water (25 mL) while maintaining vigorous stirring.

Expect significant foam formation.

Remove the cooling bath and continue stirring for 90 minutes.

Add 100 mL of water and 125 mL of ethyl acetate to the reaction mixture.

Separate the organic phase and extract the aqueous phase twice with 50 mL of ethyl acetate

each time.

Wash the combined organic phases with 1N NaOH (40 mL).

Acidify the aqueous phase with 1N HCl (80 mL), which will cause a yellow solid to

precipitate.

Add ethyl acetate (150 mL) in portions to dissolve the precipitate.

Separate the organic phase, and dry the combined organic phases over Na₂SO₄.
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Filter and concentrate the solution under vacuum at room temperature to obtain 4-
azidobenzoic acid as a yellow solid.

Synthesis Workflow of 4-Azidobenzoic Acid
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Click to download full resolution via product page

Synthesis Workflow of 4-Azidobenzoic Acid

Applications in Research and Drug Development
4-Azidobenzoic acid is a versatile tool in several areas of chemical biology and drug

discovery.

Click Chemistry
The azide group of 4-azidobenzoic acid makes it an ideal reagent for copper(I)-catalyzed

azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[7] This reaction allows

for the efficient and specific formation of a stable triazole linkage between the azide-modified

molecule and an alkyne-containing molecule.[11] This is particularly useful in drug development

for creating libraries of compounds and in bioconjugation for labeling biomolecules.[1][12]

Experimental Protocol: General Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
This is a general protocol and may require optimization for specific substrates.[11][13]

Materials:

Azide-containing molecule (e.g., 4-Azidobenzoic acid derivative)

Alkyne-containing molecule

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris-(benzyltriazolylmethyl)amine

(TBTA) as a ligand

Solvent (e.g., water, DMSO/tBuOH)

Procedure:
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Prepare stock solutions of the THPTA ligand (e.g., 200 mM in water), CuSO₄ (e.g., 100 mM

in water), sodium ascorbate (e.g., 100 mM in water), the alkyne-labeled molecule, and the

azide (e.g., 10 mM in a suitable solvent).

Pre-incubate the CuSO₄ and THPTA ligand in a 1:2 ratio for several minutes before the

reaction.

To the solution of the alkyne-containing molecule, add an excess of the azide (4-50

equivalents).

Add the THPTA/CuSO₄ complex (e.g., 25 equivalents).

Initiate the reaction by adding sodium ascorbate (e.g., 40 equivalents).

Allow the reaction to proceed at room temperature for 30-60 minutes.

Purify the product as needed (e.g., by ethanol precipitation for oligonucleotides).
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CuAAC 'Click Chemistry' Workflow
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CuAAC 'Click Chemistry' Workflow

Photoaffinity Labeling
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The azide group can also function as a photoaffinity label.[5] Upon exposure to UV light, the

aryl azide group forms a highly reactive nitrene intermediate that can form a covalent bond with

nearby molecules.[5][14] This technique is valuable for identifying and characterizing the

binding partners of small molecules or other biological ligands.[5]

Bioconjugation and Material Science
The carboxylic acid group of 4-azidobenzoic acid can be activated (e.g., as an N-

hydroxysuccinimide ester) to react with amine groups on proteins and other biomolecules,

thereby introducing an azide handle for subsequent click chemistry reactions.[14] This

compound is also used to create functionalized polymers and nanomaterials.[1]

Spectroscopic Data
The structure of 4-Azidobenzoic acid can be confirmed by various spectroscopic methods.

FTIR Spectroscopy: A characteristic strong and sharp absorption peak for the asymmetric

stretching vibration of the azide (-N₃) group is observed around 2100-2130 cm⁻¹.[5] Another

source notes this peak at 2107 cm⁻¹.[15]

UV-Vis Spectroscopy: 4-Azidobenzoic acid displays a strong absorption maximum in the

UV region, typically around 260-274 nm, corresponding to the π→π* electronic transitions

within the aromatic ring and the azide group.[5][15]

¹H NMR Spectroscopy: The proton NMR spectrum in DMSO-d₆ shows characteristic signals

for the aromatic protons and the carboxylic acid proton. The aromatic protons appear as two

doublets at approximately 7.94 ppm and 7.19 ppm, and the carboxylic acid proton appears

as a singlet at around 12.89 ppm.[9]

¹³C NMR Spectroscopy: The carbon NMR spectrum in DMSO-d₆ shows signals for the

carboxylic acid carbon and the aromatic carbons at approximately 166.9, 144.4, 131.6,

127.7, and 119.6 ppm.[9]

Mass Spectrometry: The molecular weight can be confirmed by mass spectrometry.[6]

Safety and Handling
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4-Azidobenzoic acid is a hazardous substance and should be handled with appropriate safety

precautions.

Hazards: It is a flammable solid and may react violently or evolve heat upon exposure to

shock, heat, or friction.[16][17] It can cause skin and serious eye irritation, and may cause

respiratory irritation.[18][19] Prolonged or repeated exposure may cause damage to organs.

[18][19]

Precautions: Work in a well-ventilated area, preferably under a fume hood. Avoid breathing

dust and contact with skin and eyes.[16][20] Keep away from heat, sparks, open flames, and

other ignition sources.[16][17] Wear appropriate personal protective equipment, including

gloves and safety goggles.[18]

Storage: Store in a cool, well-ventilated place in a tightly closed container.[16][17]

Recommended storage temperature is 4°C.[20]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information

before handling this compound.[16][17][18][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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